Cas no 2171766-49-5 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclobutane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclobutane-1-carboxylic acid
• CAS No: 2171766-49-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6417069
• PubChem ID: 165801689
• Update Time: 2025-05-25

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclobutane-1-carboxylic acid
• 2171766-49-5
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,4-dimethylpentanamido]cyclobutane-1-carboxylic acid
• EN300-1480393

• Inchi： 1S/C27H32N2O5/c1-17(2)15-23(24(30)29(3)27(25(31)32)13-8-14-27)28-26(33)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23H,8,13-16H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： DBZKMONKDXFGFE-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)N(C)C(C(CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclobutane-1-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclobutane-1-carboxylic acid (CAS No. 2171766-49-5)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclobutane-1-carboxylic acid, identified by its CAS number 2171766-49-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule exhibits a complex structural framework, featuring a cyclobutane core adorned with various functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an N,4-dimethylpentanamidocyclobutane backbone suggests a multifaceted role in drug design and development, particularly in the pursuit of novel therapeutic agents.

The compound's structural complexity arises from the interplay of its constituent parts. The fluoren-9-ylmethoxycarbonyl group, a derivative of fluorene, is known for its stability and rigidity, which can enhance the binding affinity of the molecule to biological targets. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes or receptors involved in critical biological pathways. Meanwhile, the N,4-dimethylpentanamidocyclobutane moiety introduces a secondary amide bond and methyl substituents, which can influence the molecule's solubility, metabolic stability, and interactions with biological systems.

In recent years, there has been growing interest in developing molecules that combine structural rigidity with functional diversity. The cyclobutane ring in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclobutane-1-carboxylic acid serves as an excellent scaffold for such applications. Cycloalkanes are known to modulate the conformational flexibility of molecules, which can be leveraged to optimize pharmacokinetic profiles and target specificity. Furthermore, the amide linkage provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific therapeutic needs.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways and are implicated in numerous diseases, including cancer. The fluoren-9-ylmethoxycarbonyl group can serve as a pharmacophore that interacts with key residues in the active site of kinases, while the cyclobutane ring and other substituents can fine-tune binding interactions. Recent studies have demonstrated that fluorene derivatives exhibit promising inhibitory effects on various kinases due to their ability to fit into hydrophobic pockets within the enzyme's active site.

Moreover, the N,4-dimethylpentanamidocyclobutane moiety may contribute to the compound's ability to cross the blood-brain barrier (BBB), a critical factor for treating neurological disorders. The presence of methyl groups can enhance lipophilicity, which is often associated with better BBB penetration. This characteristic makes 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclobutane-1-carboxylic acid a promising candidate for drugs targeting central nervous system (CNS) diseases such as Alzheimer's disease or Parkinson's disease.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoren-9-ylmethoxycarbonyl group typically involves protecting group strategies to prevent unwanted side reactions. Similarly, the installation of the amide bond requires careful consideration of coupling reagents and solvents to maximize efficiency. Advances in synthetic methodologies have made it possible to construct such complex molecules with greater ease and precision, paving the way for rapid discovery and development.

In terms of biological activity, preliminary studies suggest that 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclobutane-1-carboxylic acid exhibits inhibitory effects on certain kinases at nanomolar concentrations. This potency is attributed to its optimized pharmacophoric features that interact favorably with target proteins. Additionally, computational modeling studies have been employed to predict binding modes and optimize interactions between the compound and its intended targets. These studies not only validate experimental findings but also provide insights into structure-function relationships that can guide further derivatization efforts.

The potential therapeutic applications of this compound extend beyond kinase inhibition. Its structural features make it a versatile scaffold for designing molecules with anti-inflammatory or immunomodulatory properties. For instance, modifications at the cyclobutane ring or introduction of additional functional groups could enhance interactions with immune receptors or signaling pathways involved in inflammation. Such applications are particularly relevant in chronic diseases where dysregulated immune responses play a significant role.

Another area where this compound shows promise is in antiviral therapy. Viruses often rely on host kinases for replication and survival, making them susceptible targets for kinase inhibitors. By designing molecules that disrupt viral kinase activity, it may be possible to inhibit viral replication without harming host cells. The unique structural features of 1-2-( {(9H-fluoren -9 -yl)methoxycarbonyl} amino) -N ,4 -dimethylpentanamidocyclobutane -1 -carboxylic acid make it an attractive candidate for developing novel antiviral agents against RNA viruses such as influenza or coronaviruses.

Future research directions may focus on exploring analogs of this compound with improved pharmacokinetic profiles or enhanced selectivity for specific targets. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will be instrumental in identifying new lead compounds derived from this scaffold. Additionally, advances in high-throughput screening (HTS) technologies will enable rapid evaluation of large libraries of derivatives to identify potent and selective inhibitors.

The development of 1-(2-{((9H-fluorenylmethoxy carbonyl) amino)} -N ,4 -dimethyl pentan amidocyclic butane -1 -carboxylic acid (CAS No .2171766 -49 -5) underscores the importance of innovative molecular design in addressing unmet medical needs . Its complex structure , coupled with promising biological activities , positions it as a valuable tool for further therapeutic exploration . As research continues , it is likely that new applications will emerge , further solidifying its role as a key player in pharmaceutical innovation .